5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one

• IUPAC Name: 5-chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C13H14ClN3O2/c14-10-2-1-3-11-12(10)13(18)17(8-16-11)7-9-6-15-4-5-19-9/h1-3,8-9,15H,4-7H2
• InChI Key: SDCLIQHOTNHFSD-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)CN2C=NC3=C(C2=O)C(=CC=C3)Cl
• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol

Description

5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one is a quinazolinone derivative, a class of compounds known for their diverse biological activities. Quinazolinones are nitrogen-containing heterocycles that have been extensively studied for their pharmacological properties, including antibacterial, anticancer, and anti-inflammatory activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one typically involves the reaction of 5-chloro-2-aminobenzamide with morpholine and formaldehyde under acidic conditions. The reaction proceeds through the formation of an intermediate Schiff base, which then undergoes cyclization to form the quinazolinone core .

Industrial Production Methods

Industrial production methods for quinazolinone derivatives often involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis platforms to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline N-oxides.

Reduction: Reduction reactions can convert the quinazolinone to its corresponding dihydroquinazoline derivative.

Substitution: Halogen substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium methoxide or potassium tert-butoxide.

Major Products Formed

Oxidation: Quinazoline N-oxides.

Reduction: Dihydroquinazoline derivatives.

Substitution: Various substituted quinazolinones depending on the nucleophile used.

Scientific Research Applications

5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as an enzyme inhibitor.

Medicine: Investigated for its anticancer and antibacterial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can lead to the disruption of critical biological pathways, such as those involved in cell division and bacterial cell wall synthesis .

Comparison with Similar Compounds

Similar Compounds

Erlotinib: A quinazoline derivative used as an anticancer agent.

Gefitinib: Another quinazoline derivative with anticancer properties.

Prazosin: A quinazoline derivative used to treat hypertension.

Uniqueness

5-Chloro-3-(morpholin-2-ylmethyl)quinazolin-4-one is unique due to its specific substitution pattern, which imparts distinct biological activities compared to other quinazoline derivatives. Its morpholine moiety enhances its solubility and bioavailability, making it a promising candidate for drug development .